sodium 2-(1-methylpiperidin-3-yl)butanoate
Overview
Description
Sodium 2-(1-methylpiperidin-3-yl)butanoate is a chemical compound with the molecular formula C10H20NNaO2 It is a sodium salt derivative of 2-(1-methylpiperidin-3-yl)butanoic acid
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of sodium 2-(1-methylpiperidin-3-yl)butanoate typically involves the reaction of 2-(1-methylpiperidin-3-yl)butanoic acid with a sodium base, such as sodium hydroxide. The reaction is carried out in an aqueous medium, where the acid reacts with the base to form the sodium salt. The reaction conditions generally include:
Temperature: Room temperature to slightly elevated temperatures (25-50°C)
Solvent: Water or a mixture of water and an organic solvent
Reaction Time: Several hours to ensure complete conversion
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The reaction parameters are optimized to maximize yield and purity. The product is typically isolated by crystallization or precipitation, followed by filtration and drying.
Chemical Reactions Analysis
Types of Reactions
Sodium 2-(1-methylpiperidin-3-yl)butanoate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can convert the compound into alcohols or amines.
Substitution: The sodium ion can be replaced by other cations through ion-exchange reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Ion-exchange resins or other cationic reagents can facilitate substitution reactions.
Major Products Formed
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Formation of alcohols or amines.
Substitution: Formation of new salts with different cations.
Scientific Research Applications
Sodium 2-(1-methylpiperidin-3-yl)butanoate has a wide range of applications in scientific research, including:
Chemistry: Used as a reagent in organic synthesis and catalysis.
Biology: Studied for its potential effects on biological systems and as a tool in biochemical assays.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of sodium 2-(1-methylpiperidin-3-yl)butanoate involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- Sodium 2-(1-ethylpiperidin-3-yl)butanoate
- Sodium 2-(1-methylpiperidin-3-yl)pentanoate
- Sodium 2-(1-methylpiperidin-3-yl)hexanoate
Uniqueness
Sodium 2-(1-methylpiperidin-3-yl)butanoate is unique due to its specific structural features, such as the presence of a methyl group on the piperidine ring and the butanoate moiety. These structural characteristics confer distinct chemical and biological properties, making it valuable for various research applications.
Properties
CAS No. |
2639439-53-3 |
|---|---|
Molecular Formula |
C10H18NNaO2 |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
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